![molecular formula C9H8FN3S B6338940 5-(3-Fluoro-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol CAS No. 144165-22-0](/img/structure/B6338940.png)
5-(3-Fluoro-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol
Overview
Description
5-(3-Fluoro-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol is a heterocyclic compound that belongs to the class of 1,2,4-triazoles . Triazoles are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .
Scientific Research Applications
Antimicrobial Activity
New derivatives of the compound have been synthesized and tested for their antibacterial and antifungal activities . These compounds have shown moderate antifungal activity against Candida spp . The highest activity directed against C. albicans was shown by a compound with a 4-methoxyphenyl moiety .
Antiviral Activity
While not directly related to “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol”, indole derivatives, which share a similar structure, have been reported to possess antiviral activity . This suggests that “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol” and its derivatives could potentially be explored for antiviral applications.
Anti-inflammatory Activity
Again, while not directly related to “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol”, indole derivatives have been reported to possess anti-inflammatory activity . This suggests that “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol” and its derivatives could potentially be explored for anti-inflammatory applications.
Medicine Intermediates
3-Fluorophenylacetic acid, a compound that shares the 3-fluorophenyl moiety with “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol”, has been used as a building block to synthesize various libraries of compounds . This suggests that “5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol” could potentially be used as a medicine intermediate.
Future Directions
Triazoles, including 5-(3-Fluoro-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol, have significant potential in drug development due to their broad spectrum of biological properties . Future research could focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit certain enzymes, thereby altering the normal functioning of biochemical pathways .
Biochemical Pathways
Related compounds have been known to impact various biochemical pathways, leading to a range of downstream effects .
Pharmacokinetics
Similar compounds have been found to have good bioavailability and are metabolized primarily via the liver .
Result of Action
Related compounds have been found to exhibit antimicrobial activity, suggesting that this compound may also have similar effects .
properties
IUPAC Name |
3-(3-fluorophenyl)-4-methyl-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3S/c1-13-8(11-12-9(13)14)6-3-2-4-7(10)5-6/h2-5H,1H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWAOJZOAAJILKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NNC1=S)C2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-bromobenzo[d]thiazole-5-carboxylate, 95%](/img/structure/B6338862.png)
![Bis{[1-(2R,5R)-2,5-dimethylphospholanyl]-[2-(2R,5R)-2,5-dimethylphospholanyl-oxide]benzene}Cu(I)trifluoromethanesulfonate,97%](/img/structure/B6338909.png)
![(11bR)-4-Hydroxy-9,14-dinitro-2,6-bis[2,4,6-tris(1-i-pr)ph]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%](/img/structure/B6338922.png)
![3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride](/img/structure/B6338950.png)
![3-[(2-Bromophenyl)methyl]oxetane](/img/structure/B6338954.png)